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Compound of Interest

Compound Name:
3-[(2-

fluorophenoxy)methyl]pyridine

CAS No.: 1456935-11-7

Cat. No.: B6496830

Get Quote

An Application Note for the Identification of 3-[(2-fluorophenoxy)methyl]pyridine via Gas

Chromatography-Mass Spectrometry

Abstract
This document provides a comprehensive protocol for the identification and confirmation of 3-
[(2-fluorophenoxy)methyl]pyridine using Gas Chromatography-Mass Spectrometry (GC-

MS). This method is designed for researchers, quality control analysts, and drug development

professionals who require a reliable and robust analytical procedure for this specific compound.

The protocol details every critical step, from sample preparation to data interpretation, and is

grounded in established analytical principles to ensure accuracy and reproducibility. We explain

the causality behind instrumental choices and provide a framework for method validation

consistent with industry standards.

Introduction and Analyte Overview
3-[(2-fluorophenoxy)methyl]pyridine is a heterocyclic aromatic ether. Compounds of this

class are significant as intermediates and building blocks in the synthesis of novel
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pharmaceutical agents and agrochemicals. The presence of a fluorinated phenoxy group can

enhance metabolic stability and binding affinity, making it a valuable moiety in drug design.

Accurate identification is the cornerstone of quality control, ensuring the integrity of starting

materials and the purity of synthesized products. Gas Chromatography-Mass Spectrometry

(GC-MS) is an ideal technique for this purpose, offering high-resolution separation combined

with the definitive identification power of mass spectrometry.[1] This application note describes

a complete GC-MS workflow optimized for this analyte.

Analyte Physicochemical Properties:

Property Value
Rationale and Implication
for GC-MS

Chemical Structure

The structure contains a

thermally stable pyridine ring

and a phenyl ether linkage,

making it suitable for GC

analysis without requiring

derivatization.

Molecular Formula C₁₂H₁₀FNO -

Molecular Weight 203.21 g/mol

The molecular weight is well

within the typical mass range

of a standard quadrupole mass

spectrometer. The exact mass

allows for precise identification.

Predicted Volatility Moderately Volatile

Based on its structure and

molecular weight, the

compound is expected to be

sufficiently volatile for GC

analysis at typical operating

temperatures without thermal

degradation.

The GC-MS Workflow: A Validating System
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The power of GC-MS lies in its dual-verification process. Gas chromatography first separates

the analyte from the sample matrix based on its physicochemical properties (e.g., boiling point

and polarity), providing a characteristic retention time (RT). Subsequently, the mass

spectrometer fragments the eluted compound in a reproducible manner, generating a unique

mass spectrum that serves as a molecular fingerprint. The combination of a specific RT and a

matching mass spectrum provides an exceptionally high degree of confidence in the analyte's

identity.

Below is a diagram illustrating the logical flow of the analytical process.

Molecular Ion

Key Fragment Ions

[C₁₂H₁₀FNO]⁺˙
m/z = 203

[C₆H₄FO]⁺
m/z = 111

(Fluorophenoxy cation)

α-cleavage

[C₆H₆N-CH₂]⁺
m/z = 92

(Tropylium-like ion)

Benzylic cleavage
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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fluorophenoxy-methyl-pyridine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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